Cas no 879455-38-6 (2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol)

• Product Name: 2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol
• CAS No: 879455-38-6
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5421180
• Update Time: 2025-11-01

2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-5-yl]-5-methoxyphenol
• 2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol

• Inchi： 1S/C18H18N2O4/c1-22-12-5-6-13(15(21)9-12)18-14(10-19-20-18)11-4-7-16(23-2)17(8-11)24-3/h4-10,21H,1-3H3,(H,19,20)
• InChI Key： BHJOIANNBUJCQE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(C2=CC=C(OC)C(OC)=C2)=CNN=1

Additional information on 2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol

Comprehensive Overview of 2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol (CAS No. 879455-38-6): Properties, Applications, and Research Insights

The compound 2-4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl-5-methoxyphenol (CAS No. 879455-38-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its multifunctional aromatic system and pyrazole core, this compound exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its methoxy-substituted phenyl rings contribute to enhanced solubility and potential bioactivity, aligning with current trends in small-molecule therapeutics development.

In recent years, researchers have focused on the structure-activity relationship (SAR) of derivatives containing the 1H-pyrazole scaffold, particularly in the context of enzyme inhibition and receptor modulation. The presence of 3,4-dimethoxyphenyl and 5-methoxyphenol moieties in this compound suggests potential interactions with oxidative stress pathways, a hot topic in neurodegenerative disease research. This aligns with growing public interest in neuroprotective compounds and natural product derivatives, as evidenced by search engine queries regarding "plant-derived bioactive molecules" and "polyphenol therapeutics".

The synthetic route to CAS 879455-38-6 typically involves multi-step organic transformations, including cyclocondensation reactions to form the pyrazole ring and subsequent selective etherification for methoxy group introduction. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting the stringent requirements for pharmaceutical intermediates. Current literature suggests potential applications in kinase inhibitor development, particularly for MAPK pathway targets—a frequently searched topic in cancer research forums.

From a green chemistry perspective—another trending search term—the compound's moderate polarity allows for purification using eco-friendly solvents like ethyl acetate/water systems, reducing environmental impact compared to traditional halogenated solvents. Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, addressing industry demands for robust synthetic building blocks.

Emerging studies explore the compound's potential in cosmeceuticals, capitalizing on consumer interest in antioxidant skincare ingredients. The methoxyphenol group may confer radical-scavenging activity, similar to resveratrol derivatives—a connection frequently queried in beauty science discussions. However, comprehensive in vitro safety profiling remains essential, reflecting the public's growing concern about cosmetic ingredient safety.

In material science, the extended π-conjugation system of 879455-38-6 shows promise for organic electronic applications, particularly as a charge-transport moiety in OLED materials—a rapidly growing field with increasing search volume. The compound's crystallinity and film-forming properties are under investigation for flexible electronics, aligning with technological trends toward wearable devices.

Regulatory considerations highlight the importance of proper handling protocols despite its non-hazardous classification. The scientific community continues to investigate metabolic pathways and biodegradation profiles of such compounds, responding to public queries about "sustainable pharmaceuticals" and "environmental fate of synthetic molecules".

Future research directions may explore computational modeling of this compound's molecular interactions, leveraging AI-assisted drug design—a top-searched topic in cheminformatics. Its structural versatility allows for derivatization to optimize pharmacokinetic properties, addressing the pharmaceutical industry's need for bioavailable small molecules.